(S)-2-Amino-N-(3-methyl-thiophen-2-ylmethyl)-propionamide

• IUPAC Name: (2S)-2-amino-N-[(3-methylthiophen-2-yl)methyl]propanamide
• InChI: InChI=1S/C9H14N2OS/c1-6-3-4-13-8(6)5-11-9(12)7(2)10/h3-4,7H,5,10H2,1-2H3,(H,11,12)/t7-/m0/s1
• InChI Key: QIRFVKZIUOMIKY-ZETCQYMHSA-N
• Canonical SMILES: CC1=C(SC=C1)CNC(=O)C(C)N
• Isomeric SMILES: CC1=C(SC=C1)CNC(=O)[C@H](C)N
• Molecular Formula: C9H14N2OS
• Molecular Weight: 198.29 g/mol

Description

(S)-2-Amino-N-(3-methyl-thiophen-2-ylmethyl)-propionamide is a chiral amide derivative characterized by a thiophene ring substituted with a methyl group at the 3-position and an aminopropionamide moiety linked via a methylene group. Its molecular formula is C₉H₁₃N₂OS (predicted based on analogs), with a molar mass of 184.26 g/mol .

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of (S)-2-Amino-N-(3-methyl-thiophen-2-ylmethyl)-propionamide typically involves the following steps:

Starting Materials: The synthesis begins with commercially available starting materials such as 3-methylthiophene and (S)-2-amino-propionic acid.

Formation of Intermediate: The 3-methylthiophene is first functionalized to introduce a reactive group, such as a halide, which can then react with (S)-2-amino-propionic acid.

Coupling Reaction: The functionalized 3-methylthiophene is coupled with (S)-2-amino-propionic acid under suitable conditions, often using a coupling reagent like N,N’-dicyclohexylcarbodiimide (DCC) in the presence of a base such as triethylamine.

Purification: The resulting product is purified using techniques such as recrystallization or chromatography to obtain the desired (S)-2-Amino-N-(3-methyl-thiophen-2-ylmethyl)-propionamide.

Industrial Production Methods

Industrial production of this compound would likely involve optimization of the above synthetic route to ensure high yield and purity. This could include:

Scaling Up: Adjusting reaction conditions to accommodate larger batch sizes.

Process Optimization: Fine-tuning parameters such as temperature, solvent choice, and reaction time to maximize efficiency.

Automation: Utilizing automated systems for precise control over reaction conditions and purification processes.

Chemical Reactions Analysis

Types of Reactions

(S)-2-Amino-N-(3-methyl-thiophen-2-ylmethyl)-propionamide can undergo various chemical reactions, including:

Oxidation: The thiophene ring can be oxidized to form sulfoxides or sulfones.

Reduction: The amide group can be reduced to an amine under suitable conditions.

Substitution: The amino group can participate in nucleophilic substitution reactions.

Common Reagents and Conditions

Oxidation: Reagents such as hydrogen peroxide or m-chloroperbenzoic acid (m-CPBA) can be used for oxidation reactions.

Reduction: Reducing agents like lithium aluminum hydride (LiAlH4) or borane (BH3) can be employed.

Substitution: Nucleophilic substitution reactions can be carried out using reagents like alkyl halides or acyl chlorides.

Major Products Formed

Oxidation: Sulfoxides or sulfones.

Reduction: Amines.

Substitution: Various substituted derivatives depending on the nucleophile used.

Scientific Research Applications

(S)-2-Amino-N-(3-methyl-thiophen-2-ylmethyl)-propionamide has several applications in scientific research:

Medicinal Chemistry: It can be used as a building block for the synthesis of pharmaceutical compounds with potential therapeutic effects.

Materials Science: The compound’s unique structure makes it suitable for use in the development of novel materials with specific electronic or optical properties.

Biological Studies: It can be employed in studies investigating the interactions of thiophene-containing compounds with biological systems.

Mechanism of Action

The mechanism of action of (S)-2-Amino-N-(3-methyl-thiophen-2-ylmethyl)-propionamide involves its interaction with specific molecular targets. The thiophene ring can engage in π-π interactions with aromatic residues in proteins, while the amino and amide groups can form hydrogen bonds with various biomolecules. These interactions can modulate the activity of enzymes or receptors, leading to the compound’s observed effects.

Comparison with Similar Compounds

Structural and Physicochemical Properties

Compound Name	Molecular Formula	Molar Mass (g/mol)	Key Substituents	Predicted Density (g/cm³)	Key Differences vs. Target Compound	Reference
(S)-2-Amino-N-(3-methyl-thiophen-2-ylmethyl)-propionamide (Target)	C₉H₁₃N₂OS	184.26	3-methyl-thiophen-2-ylmethyl	1.190	Baseline structure
(S)-2-Amino-N-isopropyl-N-(2-oxo-2-thiophen-2-yl-ethyl)-propionamide	C₁₂H₁₈N₂O₂S	254.35	Isopropyl, thiophen-2-yl-oxo-ethyl	-	Oxo group and branched alkyl chain
(2S)-2-amino-N-methyl-N-[(3-nitrophenyl)methyl]propanamide	C₁₁H₁₅N₃O₃	237.25	3-nitrobenzyl, methyl	-	Nitro group (electron-withdrawing)
(S)-2-Amino-N-methyl-N-(2-oxo-2-thiazol-2-yl-ethyl)-propionamide	C₉H₁₃N₃O₂S	227.28	Thiazol-2-yl-oxo-ethyl, methyl	-	Thiazole ring (N-S heterocycle)
(S)-2-Amino-N-(1-methyl-piperidin-4-ylmethyl)-propionamide	C₁₀H₂₁N₃O	199.29	1-methyl-piperidin-4-ylmethyl	-	Piperidine ring (basic nitrogen)
(S)-2-Amino-N-[1-(3-chlorophenyl)ethyl]-N-isopropyl-propanamide	C₁₄H₂₁ClN₂O	268.78	3-chlorophenyl-ethyl, isopropyl	-	Chlorophenyl (lipophilic)

Key Observations :

• Solubility : The piperidine derivative likely exhibits higher water solubility due to its basic nitrogen, contrasting with the hydrophobic thiophene in the target compound.
• Biological Interactions : Thiazole-containing analogs may engage in hydrogen bonding via the additional nitrogen, altering target affinity compared to thiophene-based structures.

Biological Activity

(S)-2-Amino-N-(3-methyl-thiophen-2-ylmethyl)-propionamide is a compound of significant interest in medicinal chemistry due to its potential biological activities, particularly as an inhibitor of receptor-interacting protein kinases (RIPK). This article explores its biological activity, mechanisms, and potential therapeutic applications, supported by data tables and relevant research findings.

Chemical Structure and Properties

(S)-2-Amino-N-(3-methyl-thiophen-2-ylmethyl)-propionamide features a unique structural composition that includes:

• An amino group
• A propionamide backbone
• A thiophene ring substituted with a methyl group

This specific arrangement is believed to confer distinct pharmacological properties that enhance its biological activity.

The primary mechanism of action for (S)-2-Amino-N-(3-methyl-thiophen-2-ylmethyl)-propionamide involves the inhibition of RIPK, which plays a crucial role in necroptosis—a form of programmed cell death linked to various pathologies, including neurodegenerative diseases and cancers. By inhibiting RIPK, the compound may help modulate cell death pathways, offering potential therapeutic benefits in conditions characterized by excessive cell death.

1. Inhibition of RIPK

Research has demonstrated that (S)-2-Amino-N-(3-methyl-thiophen-2-ylmethyl)-propionamide acts as a potent inhibitor of RIPK. This inhibition is particularly relevant in the context of diseases where necroptosis contributes to pathology. The compound's effectiveness against RIPK can be quantitatively assessed through various biochemical assays.

2. Antimicrobial Activity

The compound has also been evaluated for its antimicrobial properties. Studies indicate that it exhibits moderate to good activity against various bacterial strains, including both Gram-positive and Gram-negative bacteria.

Bacterial Strain	Minimum Inhibitory Concentration (MIC) µM
Bacillus subtilis	4.69 - 22.9
Staphylococcus aureus	5.64 - 77.38
Escherichia coli	2.33 - 156.47
Pseudomonas aeruginosa	13.40 - 137.43

These findings suggest potential applications in treating infections caused by resistant bacterial strains.

3. Anticancer Potential

The compound's role in cancer therapy is under investigation, particularly due to its ability to modulate cell death pathways. By targeting RIPK, it may reduce tumor cell viability and promote apoptosis in cancer cells.

Case Studies

Several studies have explored the biological activity of (S)-2-Amino-N-(3-methyl-thiophen-2-ylmethyl)-propionamide:

• Study on Neurodegenerative Disorders : A study highlighted the compound's efficacy in reducing necroptosis in neuronal cells, suggesting its potential use in treating neurodegenerative diseases such as Alzheimer's and Parkinson's.
• Antimicrobial Efficacy : Another research project evaluated its antimicrobial properties against a panel of pathogens, revealing promising results that warrant further exploration into its use as an antibiotic agent.